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Anhydro Vinblastine-d3 Disulfate Salt Anhydro Vinblastine-d3 Disulfate Salt
Brand Name: Vulcanchem
CAS No.: 1219117-51-7
VCID: VC0028368
InChI: InChI=1S/C46H56N4O8/c1-8-28-21-29-24-45(41(52)56-6,37-31(15-19-49(25-28)26-29)30-13-10-11-14-34(30)47-37)33-22-32-35(23-36(33)55-5)48(4)39-44(32)17-20-50-18-12-16-43(9-2,38(44)50)40(58-27(3)51)46(39,54)42(53)57-7/h10-14,16,21-23,29,38-40,47,54H,8-9,15,17-20,24-26H2,1-7H3/t29-,38+,39?,40+,43+,44+,45-,46-/m0/s1/i6D3
SMILES: CCC1=CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC
Molecular Formula: C46H56N4O8
Molecular Weight: 795.992

Anhydro Vinblastine-d3 Disulfate Salt

CAS No.: 1219117-51-7

Reference Standards

VCID: VC0028368

Molecular Formula: C46H56N4O8

Molecular Weight: 795.992

Anhydro Vinblastine-d3 Disulfate Salt - 1219117-51-7

CAS No. 1219117-51-7
Product Name Anhydro Vinblastine-d3 Disulfate Salt
Molecular Formula C46H56N4O8
Molecular Weight 795.992
Standard InChI InChI=1S/C46H56N4O8/c1-8-28-21-29-24-45(41(52)56-6,37-31(15-19-49(25-28)26-29)30-13-10-11-14-34(30)47-37)33-22-32-35(23-36(33)55-5)48(4)39-44(32)17-20-50-18-12-16-43(9-2,38(44)50)40(58-27(3)51)46(39,54)42(53)57-7/h10-14,16,21-23,29,38-40,47,54H,8-9,15,17-20,24-26H2,1-7H3/t29-,38+,39?,40+,43+,44+,45-,46-/m0/s1/i6D3
Standard InChIKey FFRFGVHNKJYNOV-CUTVHYCUSA-N
SMILES CCC1=CC2CC(C3=C(CCN(C2)C1)C4=CC=CC=C4N3)(C5=C(C=C6C(=C5)C78CCN9C7C(C=CC9)(C(C(C8N6C)(C(=O)OC)O)OC(=O)C)CC)OC)C(=O)OC
Synonyms 3’,4’-Didehydro-4’-deoxyvincaleukoblastine-d3 Disulfate Salt; (+)-Anhydrovinblastine-d3 Disulfate Salt; 3’,4’-Anhydrovinblastine-d3 Disulfate Salt; 3’,4’-Dehydroisoleurosine-d3 Disulfate Salt; 3’,4’-Dehydrovinblastine_x000B_-d3 Disulfate Salt; 3’,4’-Didehy
Last Modified Aug 20 2021
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